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Compound of Interest

Compound Name: 1-Benzothiophene 1-oxide

Cat. No.: B1276524

An In-depth Technical Guide on the Physical Properties of 1-Benzothiophene 1-oxide

This technical guide provides a detailed overview of the physical properties of 1-
Benzothiophene 1-oxide, with a specific focus on its melting and boiling points. The
information is intended for researchers, scientists, and professionals in the field of drug
development and materials science.

Core Physical Properties

1-Benzothiophene 1-oxide is a heterocyclic compound featuring a benzothiophene core
where the sulfur atom is oxidized to a sulfoxide. This structural feature significantly influences
its physical and chemical properties.

Quantitative Data Summary

The known physical properties of 1-Benzothiophene 1-oxide are summarized in the table
below. For comparative purposes, data for the related compounds, 1-Benzothiophene and 1-
Benzothiophene 1,1-dioxide, are also included.
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1-Benzothiophene . 1-Benzothiophene
Property . 1-Benzothiophene L.
1-oxide 1,1-dioxide
) ) Data not readily
Melting Point 28-32 °C[1][2][3] 138-142 °C

available

496.8 °C at 760

Boiling Point 221-222 °C[1][2][3] Not available
mmHg[4]

Molecular Formula CsHeOS CsHsS CsHes02S

Molecular Weight 150.20 g/mol [4] 134.20 g/mol [2][3] 166.20 g/mol

White or cream to
Appearance pale orange/brown White solid[2][3] Not available

crystalline powder[4]

Density 1.45 g/lcm3[4] 1.15 g/cm3[2][3] Not available

Experimental Protocols for Physical Property
Determination

While specific experimental protocols for the determination of the melting and boiling points of
1-Benzothiophene 1-oxide are not detailed in the readily available literature, standard
methodologies for organic compounds are applicable.

General Protocol for Melting Point Determination

The melting point of a solid crystalline compound like 1-Benzothiophene 1-oxide is typically
determined using either the capillary method or Differential Scanning Calorimetry (DSC).

o Capillary Method: A small, powdered sample of the crystalline material is packed into a thin-
walled capillary tube. The capillary tube is then heated in a calibrated apparatus, and the
temperature range over which the substance melts is observed and recorded.

 Differential Scanning Calorimetry (DSC): DSC is a thermal analysis technique that measures
the difference in the amount of heat required to increase the temperature of a sample and a
reference as a function of temperature. The melting point is identified as the peak of the
endothermic transition in the DSC thermogram. A general procedure involves heating a small

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemsynthesis.com/base/chemical-structure-8976.html
https://books.rsc.org/books/edited-volume/2203/chapter/8071837/Synthesis-Properties-and-Biological-Applications
https://en.wikipedia.org/wiki/Benzothiophene
https://www.vulcanchem.com/product/vc2020875
https://www.chemsynthesis.com/base/chemical-structure-8976.html
https://books.rsc.org/books/edited-volume/2203/chapter/8071837/Synthesis-Properties-and-Biological-Applications
https://en.wikipedia.org/wiki/Benzothiophene
https://www.vulcanchem.com/product/vc2020875
https://books.rsc.org/books/edited-volume/2203/chapter/8071837/Synthesis-Properties-and-Biological-Applications
https://en.wikipedia.org/wiki/Benzothiophene
https://www.vulcanchem.com/product/vc2020875
https://books.rsc.org/books/edited-volume/2203/chapter/8071837/Synthesis-Properties-and-Biological-Applications
https://en.wikipedia.org/wiki/Benzothiophene
https://www.vulcanchem.com/product/vc2020875
https://books.rsc.org/books/edited-volume/2203/chapter/8071837/Synthesis-Properties-and-Biological-Applications
https://en.wikipedia.org/wiki/Benzothiophene
https://www.benchchem.com/product/b1276524?utm_src=pdf-body
https://www.benchchem.com/product/b1276524?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

sample (typically 1-5 mg) in a sealed aluminum pan under a nitrogen atmosphere at a
constant heating rate, for instance, 5 °C/min, over a temperature range that includes the

expected melting point.[5]

General Protocol for Boiling Point Determination

The boiling point of a liquid at a given pressure is determined by various methods, including
distillation and ebulliometry. For a high-boiling point compound such as 1-Benzothiophene 1-
oxide, vacuum distillation is often employed to prevent decomposition at high temperatures.
The observed boiling point at a reduced pressure can then be extrapolated to atmospheric
pressure using a nomograph or the Clausius-Clapeyron equation.

Synthesis and Characterization Workflow

The synthesis of 1-Benzothiophene 1-oxide is a prerequisite for the determination of its
physical properties. The general workflow from synthesis to characterization is depicted below.
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Caption: Workflow for the Synthesis and Physical Characterization of 1-Benzothiophene 1-
oxide.

This diagram illustrates the logical flow from the synthesis of 1-Benzothiophene 1-oxide via
the oxidation of 1-Benzothiophene, followed by purification and subsequent characterization of
its physical properties, including melting and boiling points, alongside spectroscopic analysis
for structural verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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